Cas no 102208-15-1 (5H-Benzocyclohepten-5-one,8-[(2R,3S)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-2-yl]-2,3,4,6-tetrahydroxy-)

• Product Name: 5H-Benzocyclohepten-5-one,8-[(2R,3S)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-2-yl]-2,3,4,6-tetrahydroxy-
• CAS No: 102208-15-1
• MF: C₂₀H₁₆O₉
• MW: 400.335646629334
• CID: 197306
• PubChem ID: 152773097
• Update Time: 2025-04-19

5H-Benzocyclohepten-5-one,8-[(2R,3S)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-2-yl]-2,3,4,6-tetrahydroxy- Chemical and Physical Properties

Names and Identifiers

• 5H-Benzocyclohepten-5-one,8-[(2R,3S)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-2-yl]-2,3,4,6-tetrahydroxy-
• theaflagallin
• (-)-Theaflagallin
• 5H-Benzocyclohepten-5-one,8-(3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-2-yl)-2,3,4,6-tetrahydroxy-,(2R-trans)-
• DTXSID101109113
• 102208-15-1
• 8-[(2R,3S)-3,4-Dihydro-3,5,7-trihydroxy-2H-1-benzopyran-2-yl]-2,3,4,6-tetrahydroxy-5H-benzocyclohepten-5-one
• CHEBI:172637
• 2,3,4,5-tetrahydroxy-8-(3,5,7-trihydroxy-3,4-dihydro-2H-chromen-2-yl)benzo[7]annulen-6-one
• SCHEMBL12782258
• CHEMBL3955812

• Inchi： 1S/C20H16O9/c21-9-4-11(22)10-6-14(25)20(29-15(10)5-9)8-1-7-2-13(24)18(27)19(28)16(7)17(26)12(23)3-8/h1-5,14,20-22,24-25,27-28H,6H2,(H,23,26)/t14-,20+/m0/s1
• InChI Key： KOXRJHMEFYNYME-VBKZILBWSA-N
• SMILES： O1C2C=C(C=C(C=2C[C@@H]([C@H]1C1C=C(C(C2C(=C(C(=CC=2C=1)O)O)O)=O)O)O)O)O

Computed Properties

• Exact Mass: 400.07938
• Monoisotopic Mass: 400.07943208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 168Ų

Experimental Properties

• PSA: 167.91
• LogP: 1.47070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans